2-Benzylidene-6-dimethylaminomethyl-cyclohexanone

• CAS No.: 57754-23-1
• Molecular Formula: C16H21NO
• Molecular Weight: 243.34 g/mol
• IUPAC Name: 2-benzylidene-6-[(dimethylamino)methyl]cyclohexan-1-one
• InChI: InChI=1S/C16H21NO/c1-17(2)12-15-10-6-9-14(16(15)18)11-13-7-4-3-5-8-13/h3-5,7-8,11,15H,6,9-10,12H2,1-2H3
• InChI Key: NMUPYXWTUNJHMK-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1CCCC(=CC2=CC=CC=C2)C1=O

Description

2-Benzylidene-6-dimethylaminomethyl-cyclohexanone is a useful research compound. Its molecular formula is C16H21NO and its molecular weight is 243.34 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

43 g (0.23 mole) of 2-benzylidene-cyclohexanone obtained from Stage 2, and 21.6 g (0.23 mole) of dimethylammonium methylene chloride were stirred in 200 ml of dry acetonitrile at room temperature. After adding 0.2 ml of acetyl chloride the reaction mixture was stirred for a further 3 hours at room temperature, a colorless clear solution being formed. 200 ml of dry ether were then added dropwise to the reaction mixture, whereupon the hydrochloride crystallized out. 56.1 g (87% of theory) of colorless crystals were obtained. The base was released from the hydrochloride with dichloromethane/sodium hydroxide and, after drying the solution, the dichloromethane was removed by distillation.